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Compound of Interest

Compound Name: Isopropenyl chloroformate

Cat. No.: B110588 Get Quote

Essential Safety and Handling Guide: Isopropenyl
Chloroformate
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols, personal protective equipment (PPE)

requirements, and operational plans for the handling and disposal of Isopropenyl
Chloroformate. Adherence to these procedures is essential for ensuring laboratory safety and

minimizing risk.

Isopropenyl chloroformate (CAS No: 57933-83-2) is a highly flammable, corrosive, and toxic

liquid that demands rigorous safety measures.[1][2][3] It reacts with water and moisture,

producing toxic and corrosive fumes, including hydrogen chloride and phosgene.[4][5][6] The

vapor is heavier than air and can travel, creating a risk of distant ignition.[4]

Hazard Summary & Required PPE
Proper PPE is the most critical barrier between laboratory personnel and the significant

hazards of Isopropenyl Chloroformate. The substance can be absorbed through inhalation,

ingestion, and skin contact, causing severe burns, respiratory tract damage, and potentially

fatal toxicity.[3][4][5][7]
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Hazard Category Specific Risk
Required Personal

Protective Equipment (PPE)

Flammability

Highly flammable liquid and

vapor with a low flash point

(10-20°C).[2][4] Vapors can

form explosive mixtures with

air.[4][8]

Work in a chemical fume hood.

Use non-sparking tools and

explosion-proof equipment.[2]

[9] Keep away from heat,

sparks, and open flames.[9]

Acute Toxicity

Toxic or fatal if inhaled,

swallowed, or in contact with

skin.[1][7][10]

Respiratory: Use a

NIOSH/MSHA approved

respirator with a suitable filter

(e.g., Filter ABEK) or a self-

contained breathing apparatus

(SCBA) for emergencies.[7]

[11] Gloves: Handle with

chemical-resistant gloves (e.g.,

Nitrile, Neoprene). Inspect

gloves before use.[7][11][12]

Corrosivity

Causes severe skin burns,

deep tissue damage, and

serious eye damage, which

may be permanent.[2][3][5][7]

Body: Wear a flame-retardant,

chemical-resistant lab coat or

impervious body suit.[7][11]

Eye/Face: Wear tightly sealing

safety goggles and a full-face

shield.[2][4][7]

Reactivity

Reacts violently with water,

producing toxic gases.[4][5]

Incompatible with strong

oxidants, bases, acids, metals,

and alcohols.[4][7]

Handle away from

incompatible materials. Store

in a cool, dry, well-ventilated

area, away from moisture.[2][9]

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the procedures for safely using Isopropenyl Chloroformate in a

laboratory setting.
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Pre-Operational Checks & Preparation
Engineering Controls: Confirm that a certified chemical fume hood is operational. Ensure

safety showers and eyewash stations are unobstructed and have been recently tested.[2]

Gather PPE: Assemble all required PPE as detailed in the table above. Ensure everything

fits correctly and is in good condition.

Prepare Materials: Use only non-sparking tools and grounded equipment to prevent static

discharge.[2][9] Prepare a quenching solution (e.g., cold alkaline solution) and appropriate

waste containers in the fume hood.[13]

Review Emergency Plan: Ensure you are familiar with the location of fire extinguishers (CO2,

dry chemical, or alcohol-resistant foam types are appropriate) and the spill response kit.[2][4]

Never use water to extinguish a fire involving this chemical.[7]

Safe Handling Procedure
Don PPE: Put on all personal protective equipment before entering the designated handling

area. Gloves should be worn over the cuffs of the lab coat.[12]

Work in Fume Hood: Conduct all transfers and manipulations of Isopropenyl
Chloroformate inside a certified chemical fume hood.[2]

Dispensing: Use a syringe or cannula for liquid transfers. Keep the container tightly closed

when not in use.[9]

Avoid Contamination: Do not eat, drink, or smoke in the handling area.[8][9] Wash hands

thoroughly after handling, even if gloves were worn.[7]

Post-Handling & Decontamination
Quench & Clean: Carefully quench any residual reagent and clean equipment under inert

atmosphere if necessary.

Doff PPE: Remove PPE in the correct order to avoid cross-contamination. Remove gloves

using the proper technique (without touching the outer surface) and dispose of them

immediately in the designated hazardous waste container.[7][11]
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Storage: Store Isopropenyl Chloroformate in a tightly sealed, properly labeled container in

a cool, dry, and well-ventilated area designated for flammables and corrosives, preferably in

a refrigerator (≤ 0 °C).[2][7]

Emergency Response & Disposal Workflow
The following diagram illustrates the logical workflow for handling Isopropenyl Chloroformate
under routine and emergency conditions.

Routine Operations Emergency Scenarios

Immediate Actions

1. Pre-Op Checks
(Fume Hood, Eyewash, PPE)

2. Handling in Hood
(Goggles, Face Shield, Gloves, Lab Coat)

3. Decontamination & Waste
(Segregate Waste, Doff PPE)

Accidental Spill

Evacuate Area
Alert Personnel

Use Inert Absorbent (No Water)
Wear SCBA for large spills

Fire

Evacuate & Alert
Use CO2, Dry Chemical, Foam

DO NOT USE WATER
Cool containers with water spray

Personal Exposure

SKIN: Remove clothing, flush with water (15+ min)
EYES: Flush with water (15+ min)
INHALATION: Move to fresh air

ALL: Seek immediate medical attention

Click to download full resolution via product page

Caption: Workflow for routine handling and emergency response for Isopropenyl
Chloroformate.

Disposal Plan
All waste containing Isopropenyl Chloroformate is considered hazardous. Improper disposal

can cause significant environmental and safety risks.

Waste Collection:
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Collect all disposable materials (gloves, absorbent pads, etc.) contaminated with

Isopropenyl Chloroformate in a dedicated, sealed, and clearly labeled hazardous waste

container.

Collect liquid waste in a separate, compatible, and labeled container. Do not mix with other

waste streams unless compatibility has been confirmed.

Neutralization: For small residual amounts on equipment, careful neutralization with a cold

alkaline solution can be performed inside a fume hood.[13] However, bulk waste should not

be neutralized without a specific, validated procedure.

Labeling: All waste containers must be labeled with "Hazardous Waste," the full chemical

name "Isopropenyl Chloroformate," and the associated hazards (Flammable, Toxic,

Corrosive).

Storage: Store waste containers in a designated satellite accumulation area, away from

incompatible materials.

Final Disposal: Arrange for pickup and disposal by a certified hazardous waste management

company in accordance with all local, state, and federal regulations.[7][14] Do not pour

Isopropenyl Chloroformate down the drain.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemicalbook.com [chemicalbook.com]

2. fishersci.com [fishersci.com]

3. nj.gov [nj.gov]

4. ICSC 0287 - ISOPROPYL CHLOROFORMATE [inchem.org]

5. kansashealthsystem.com [kansashealthsystem.com]

6. Isopropyl chloroformate | 108-23-6 [chemicalbook.com]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b110588?utm_src=pdf-body
https://framochem.com/wp-content/uploads/2024/12/TDS_Isopropyl-Chloroformate.pdf
https://www.benchchem.com/product/b110588?utm_src=pdf-body
https://www.valsynthese.ch/files/Katalog/Chloroformates/MSDS%20Isopropyl%20Chloroformate_V1_en.pdf
https://www.tcichemicals.com/IN/en/p/I0768
https://www.benchchem.com/product/b110588?utm_src=pdf-body
https://www.valsynthese.ch/files/Katalog/Chloroformates/MSDS%20Isopropyl%20Chloroformate_V1_en.pdf
https://www.benchchem.com/product/b110588?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/msds/isopropenyl-chloroformate.pdf
https://www.fishersci.com/store/msds?partNumber=AC275120010&productDescription=ISOPROPENYL+CHLOROFORMAT+1GR&vendorId=VN00032119&countryCode=US&language=en
https://nj.gov/health/eoh/rtkweb/documents/fs/1080.pdf
https://www.inchem.org/documents/icsc/icsc/eics0287.htm
https://www.kansashealthsystem.com/-/media/Files/PDF/Poisons/ISO.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5702693.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b110588?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


7. valsynthese.ch [valsynthese.ch]

8. ISOPROPYL CHLOROFORMATE [training.itcilo.org]

9. Page loading... [wap.guidechem.com]

10. Isopropenyl chloroformate | C4H5ClO2 | CID 93846 - PubChem
[pubchem.ncbi.nlm.nih.gov]

11. capotchem.cn [capotchem.cn]

12. youtube.com [youtube.com]

13. framochem.com [framochem.com]

14. Isopropyl Chloroformate | 108-23-6 | Tokyo Chemical Industry (India) Pvt. Ltd.
[tcichemicals.com]

To cite this document: BenchChem. [Personal protective equipment for handling Isopropenyl
chloroformate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b110588#personal-protective-equipment-for-handling-
isopropenyl-chloroformate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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